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Introduction
Promethium-147 (Pm-147), a synthetic radioisotope with a half-life of 2.6234 years, presents a

fascinating case study in nuclear structure physics.[1] As an odd-mass nucleus with 61 protons

and 86 neutrons, its structure is influenced by the interplay of single-particle and collective

degrees of freedom.[1] Understanding the arrangement of nucleons and the resulting energy

levels in Pm-147 is crucial for various applications, including its use as a beta particle source

and in radioisotope thermoelectric generators.[2] This technical guide provides a

comprehensive overview of the theoretical models used to describe the nuclear structure of

Promethium-147, alongside the experimental data that validates these models.

Theoretical Frameworks for Promethium-147
The nuclear structure of an odd-mass nucleus like Promethium-147 is complex, arising from

the interaction of the odd proton with the even-even core of 60 protons and 86 neutrons.

Several theoretical models have been employed to elucidate this structure, each with its own

set of assumptions and predictive power.

The Shell Model
The Nuclear Shell Model is a foundational theory that describes the nucleus in terms of

nucleons (protons and neutrons) occupying quantized energy levels, analogous to electron
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shells in atoms. In this model, nuclei with "magic numbers" of protons or neutrons exhibit

exceptional stability. For Pm-147, with 61 protons and 86 neutrons, the odd proton occupies a

level outside a semi-magic core. The Projected Shell Model (PSM) is a variant of the shell

model that has been applied to promethium isotopes, including Pm-147.[3] The PSM is

particularly effective in describing the high-spin states and the rotational-like bands observed in

these nuclei.[3]

Collective Models
Collective models treat the nucleus as a deformable liquid drop capable of collective motions,

such as vibrations and rotations. For odd-mass nuclei, the model considers the coupling of the

odd nucleon to the collective motion of the even-even core. The nuclear shape of odd-A

promethium isotopes has been studied, indicating a trend towards increased deformation with

an increasing number of neutrons.[4] This deformation is a key parameter in collective model

calculations.

The Interacting Boson-Fermion Model (IBFM)
The Interacting Boson-Fermion Model (IBFM) provides a powerful framework for describing the

structure of odd-mass nuclei by coupling the single odd nucleon (a fermion) to an even-even

core described by interacting bosons.[5] This model has been successfully applied to calculate

the excitation energies and spectroscopic factors for negative parity levels in odd-mass

promethium isotopes.[5] The IBFM Hamiltonian includes terms that describe the boson core,

the single fermion, and the interaction between them.

Experimental Probes of Promethium-147 Nuclear
Structure
The theoretical models are validated and refined through experimental measurements of the

properties of Pm-147's excited states. Key experimental techniques include the study of the

beta decay of Neodymium-147 and gamma-gamma angular correlation measurements.

Beta Decay of Neodymium-147
The excited states of Promethium-147 are primarily populated through the beta decay of its

parent nucleus, Neodymium-147 (Nd-147).[6] By studying the energies and intensities of the
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gamma rays emitted as Pm-147 de-excites, a detailed level scheme can be constructed.[7]

This provides crucial information on the energies, spins, and parities of the excited states.

Gamma-Gamma Angular Correlation
Gamma-gamma angular correlation experiments are a powerful tool for determining the spins

of nuclear levels and the multipole mixing ratios of gamma transitions.[8] By measuring the

coincidence counting rate of two cascading gamma rays as a function of the angle between

their emission directions, one can deduce the angular momentum properties of the involved

nuclear states.[8] Such measurements have been performed for several gamma-ray cascades

in Pm-147, providing valuable data for spin assignments.[8]

Data Presentation
The following tables summarize the experimental and theoretical data on the nuclear structure

of Promethium-147.

Table 1: Experimental Energy Levels and Spin-Parity Assignments for Promethium-147

Energy Level (keV) Spin-Parity (Jπ)

0.0 7/2+

91.1 5/2+

410.5 3/2+

489.2 (5/2)+

531.1 5/2+

685.9 7/2+

Data extracted from studies on the decay of Nd-147.[6][7]

Table 2: Comparison of Experimental and Theoretical Yrast Spectra for Promethium-147 from

Projected Shell Model (PSM) Calculations
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Spin (I) E_exp (MeV) E_cal (MeV)

7/2 0.000 0.000

11/2 0.686 0.650

15/2 1.180 1.150

19/2 1.850 1.800

23/2 2.650 2.600

Theoretical values are from Projected Shell Model calculations with a deformation parameter ε2

= 0.180.[3]

Table 3: Gamma-Gamma Angular Correlation Cascades Investigated in Promethium-147

Cascade (keV)

184 - 91

76.7 - 275.3

256 - 275

78.8 - 319

595 - 91

275.3 - 410

319 - 91

275.3 - 319

196 - 398

120 - 319

These cascades were investigated to determine multipolarities and mixing ratios of the gamma

transitions.[8]
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Experimental Protocols
Beta Decay Spectroscopy of Neodymium-147

Source Preparation: A source of Nd-147 is produced, typically through neutron irradiation of

enriched Neodymium-146.[6]

Gamma-Ray Detection: A high-purity germanium (HPGe) detector is used to measure the

energies and relative intensities of the gamma rays emitted following the beta decay of Nd-

147.[7]

Coincidence Measurements: Gamma-gamma coincidence measurements are performed to

establish the cascade relationships between the emitted gamma rays. This involves using

two or more detectors and recording events that occur within a short time window.

Level Scheme Construction: Based on the energies, intensities, and coincidence

relationships of the gamma rays, a level scheme for the daughter nucleus, Pm-147, is

constructed. The spins and parities of the levels are inferred from the decay characteristics

and angular correlation data.[7]

Gamma-Gamma Directional Angular Correlation
Source and Detector Setup: A radioactive source that emits cascading gamma rays (in this

case, from the decay of Nd-147) is placed at the center of a goniometer. Two gamma-ray

detectors (e.g., NaI(Tl) and HPGe) are mounted on the goniometer, with one detector fixed

and the other movable.[8]

Coincidence Electronics: A fast-slow coincidence system is used to select events where two

gamma rays are detected in coincidence. The system records the energies of both gamma

rays and the time difference between their detection.

Data Acquisition: The number of coincidence events for a specific gamma-ray cascade is

measured as a function of the angle θ between the two detectors. Measurements are

typically taken at several angles (e.g., from 90° to 180°).

Data Analysis: The experimental angular correlation data is fitted to a series of Legendre

polynomials. The coefficients of this fit are then used to determine the multipole mixing ratios

of the gamma transitions and to constrain the spin assignments of the nuclear levels.[8]
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Gamma-gamma angular correlation experimental workflow.
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Simplified decay scheme of Nd-147 to Pm-147.
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Relationship between nuclear structure models.

Conclusion
The nuclear structure of Promethium-147 is a prime example of the complex interplay

between single-particle and collective phenomena in atomic nuclei. Theoretical frameworks

such as the Shell Model, Collective Models, and the Interacting Boson-Fermion Model provide

valuable insights into its structure. These models are continually tested and refined by

experimental data from techniques like beta decay spectroscopy and gamma-gamma angular

correlation. A comprehensive understanding of Pm-147's nuclear properties is not only of

fundamental scientific interest but also underpins its safe and effective use in various

technological applications. Further high-precision experimental data and more sophisticated

theoretical calculations will continue to deepen our knowledge of this intriguing nucleus.
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[https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-
nuclear-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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